Cas no 62749-35-3 ([3,3'-Bipyridin]-6(1H)-one, 5-nitro-)

• Product Name: [3,3'-Bipyridin]-6(1H)-one, 5-nitro-
• CAS No: 62749-35-3
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 4077734
• PubChem ID: 23339774
• Update Time: 2025-04-24

[3,3'-Bipyridin]-6(1H)-one, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bipyridin]-6(1H)-one, 5-nitro-
• 62749-35-3
• SCHEMBL11450515
• 5-Nitro[3,3a(2)-bipyridin]-6(1H)-one
• DTXSID101300038

• Inchi： 1S/C10H7N3O3/c14-10-9(13(15)16)4-8(6-12-10)7-2-1-3-11-5-7/h1-6H,(H,12,14)
• InChI Key： XTFQEZDWVPZETC-UHFFFAOYSA-N
• SMILES： C1NC(=O)C([N+]([O-])=O)=CC=1C1=CC=CN=C1

Computed Properties

• Exact Mass: 217.04874109Da
• Monoisotopic Mass: 217.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on [3,3'-Bipyridin]-6(1H)-one, 5-nitro-

In-Depth Analysis of [3,3'-Bipyridin]-6(1H)-one, 5-nitro- (CAS No. 62749-35-3): Properties, Applications, and Market Trends

[3,3'-Bipyridin]-6(1H)-one, 5-nitro- (CAS No. 62749-35-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a nitro-substituted bipyridine derivative, this compound exhibits distinct electronic and steric properties, making it valuable in various scientific and industrial fields. Researchers and manufacturers are increasingly exploring its potential, particularly in the development of advanced materials and pharmaceutical intermediates.

The molecular structure of 5-nitro-[3,3'-bipyridin]-6(1H)-one features two pyridine rings connected at the 3-positions, with a nitro group at the 5-position and a keto functionality at the 6-position. This arrangement creates a conjugated π-electron system that contributes to its interesting photophysical properties. Current studies focus on how these structural characteristics influence the compound's reactivity and potential applications in organic electronics and catalysis, areas that align with growing interest in sustainable chemistry and green synthesis methods.

In pharmaceutical research, [3,3'-bipyridin]-6(1H)-one derivatives have shown promise as building blocks for drug development. The presence of both hydrogen bond acceptor (pyridine nitrogen and carbonyl oxygen) and hydrogen bond donor (NH group) sites makes this scaffold particularly interesting for medicinal chemistry applications. Recent publications highlight its potential in designing molecules that interact with biological targets, though extensive clinical studies would be required to explore any therapeutic applications fully.

The synthesis of CAS 62749-35-3 typically involves multi-step organic transformations, with researchers constantly optimizing routes to improve yield and purity. Modern synthetic approaches emphasize atom economy and reduced environmental impact, reflecting the chemical industry's shift toward greener processes. Analytical characterization of this compound typically includes NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From a commercial perspective, the market for bipyridine derivatives like 5-nitro-[3,3'-bipyridin]-6(1H)-one has shown steady growth, driven by demand from research institutions and specialty chemical manufacturers. The compound's relative scarcity and specialized nature contribute to its premium pricing in the fine chemicals market. Suppliers typically offer it in research quantities (milligram to gram scale) with >95% purity, catering primarily to academic and industrial researchers.

Recent advancements in computational chemistry have enabled more efficient study of [3,3'-bipyridin]-6(1H)-one derivatives, with molecular modeling helping predict their properties and reactivity. This computational approach aligns with current trends in digital chemistry and AI-assisted molecular design, areas receiving substantial investment in both academia and industry. Such technologies may accelerate the discovery of new applications for this compound family.

Handling and storage of CAS 62749-35-3 require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles, lab coat) should be used when working with this material. It should be stored in a cool, dry place, protected from light, in accordance with general chemical safety guidelines that emphasize proper chemical management practices.

The intellectual property landscape surrounding bipyridine-based compounds continues to evolve, with several patents covering synthetic methods and specific applications of related structures. This patent activity reflects the commercial potential seen in these molecules, particularly for electronic materials and pharmaceutical intermediates. Researchers considering commercial applications should conduct thorough patent searches to navigate this complex landscape.

Looking forward, the scientific community anticipates growing interest in functionalized bipyridines like 5-nitro-[3,3'-bipyridin]-6(1H)-one as building blocks for more complex molecular architectures. Their potential in metal-organic frameworks (MOFs), supramolecular chemistry, and materials science represents an exciting frontier in molecular design. These applications align well with current research priorities in renewable energy technologies and advanced materials.

For researchers seeking [3,3'-bipyridin]-6(1H)-one, 5-nitro-, several specialty chemical suppliers offer this compound, though availability may vary. The compound's CAS registry number 62749-35-3 serves as the definitive identifier when sourcing material or searching scientific literature. As with any specialized chemical, users should verify purity specifications and analytical data provided by suppliers to ensure it meets their research requirements.

In conclusion, 5-nitro-[3,3'-bipyridin]-6(1H)-one represents an interesting case study in how specialty heterocyclic compounds can find diverse applications across multiple scientific disciplines. Its continued study contributes to our understanding of molecular recognition, electronic structure-property relationships, and directed molecular assembly – all areas of significant contemporary interest in chemical research and development.